Cas no 2227750-24-3 (methyl (3R)-3-2-(dimethylamino)-1,3-thiazol-5-yl-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-2-(dimethylamino)-1,3-thiazol-5-yl-3-hydroxypropanoate
• CAS No: 2227750-24-3
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• CID: 6330365
• PubChem ID: 165681863
• Update Time: 2025-06-14

methyl (3R)-3-2-(dimethylamino)-1,3-thiazol-5-yl-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-2-(dimethylamino)-1,3-thiazol-5-yl-3-hydroxypropanoate
• EN300-1753864
• 2227750-24-3
• methyl (3R)-3-[2-(dimethylamino)-1,3-thiazol-5-yl]-3-hydroxypropanoate

• Inchi： 1S/C9H14N2O3S/c1-11(2)9-10-5-7(15-9)6(12)4-8(13)14-3/h5-6,12H,4H2,1-3H3/t6-/m1/s1
• InChI Key： WAYURPOOODPITG-ZCFIWIBFSA-N
• SMILES： S1C(=NC=C1[C@@H](CC(=O)OC)O)N(C)C

Computed Properties

• Exact Mass: 230.07251349g/mol
• Monoisotopic Mass: 230.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.9Ų

Additional information on methyl (3R)-3-2-(dimethylamino)-1,3-thiazol-5-yl-3-hydroxypropanoate

Comprehensive Overview of Methyl (3R)-3-[2-(Dimethylamino)-1,3-thiazol-5-yl]-3-hydroxypropanoate (CAS No. 2227750-24-3)

The compound methyl (3R)-3-[2-(dimethylamino)-1,3-thiazol-5-yl]-3-hydroxypropanoate (CAS No. 2227750-24-3) is a chiral ester derivative featuring a 1,3-thiazole core with a dimethylamino substituent. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both hydroxy and ester functional groups enhances its versatility in synthetic applications, particularly in asymmetric synthesis and drug discovery.

Recent studies highlight the growing demand for chiral intermediates like methyl (3R)-3-[2-(dimethylamino)-1,3-thiazol-5-yl]-3-hydroxypropanoate, driven by advancements in precision medicine and green chemistry. Researchers are actively exploring its role in designing small-molecule inhibitors targeting enzymes or receptors implicated in metabolic disorders. Its thiazole moiety, a common pharmacophore, contributes to interactions with biological targets, making it a valuable scaffold for drug candidates.

From an industrial perspective, the compound’s synthetic route often involves stereoselective catalysis, aligning with the trend toward sustainable synthesis. Questions frequently searched in academic and industrial circles include: "How to optimize the yield of methyl (3R)-3-[2-(dimethylamino)-1,3-thiazol-5-yl]-3-hydroxypropanoate?" or "What are the applications of thiazole derivatives in drug development?". These queries reflect the compound’s relevance in medicinal chemistry and process optimization.

Analytical characterization of CAS No. 2227750-24-3 typically employs techniques such as NMR spectroscopy, HPLC, and mass spectrometry to ensure purity and stereochemical integrity. The compound’s logP and solubility profiles are critical parameters for formulation scientists, especially when developing oral bioavailability enhancers. Its stability under various pH conditions is another area of investigation, addressing common concerns like "How to store chiral esters to prevent racemization?".

In the context of intellectual property, patents involving methyl (3R)-3-[2-(dimethylamino)-1,3-thiazol-5-yl]-3-hydroxypropanoate often focus on its use in protease inhibitors or kinase modulators. The rise of AI-driven drug discovery has further accelerated interest in such compounds, with machine learning models predicting their ADMET properties. This aligns with the broader industry shift toward computational chemistry and high-throughput screening.

Environmental and regulatory considerations for CAS No. 2227750-24-3 emphasize biodegradability and low ecotoxicity, aligning with REACH and FDA guidelines. As consumers and regulators prioritize green alternatives, manufacturers are incentivized to adopt catalytic methods over traditional stoichiometric approaches. FAQs like "Is methyl (3R)-3-[2-(dimethylamino)-1,3-thiazol-5-yl]-3-hydroxypropanoate compatible with continuous flow chemistry?" underscore the intersection of innovation and sustainability.

In summary, methyl (3R)-3-[2-(dimethylamino)-1,3-thiazol-5-yl]-3-hydroxypropanoate represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features and synthetic adaptability position it as a key player in the development of next-generation therapeutics and sustainable chemical processes.